Cas no 1178017-92-9 ((1-Amino-2-methylcyclohexyl)methanol)

• Product Name: (1-Amino-2-methylcyclohexyl)methanol
• CAS No: 1178017-92-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD12827123
• CID: 5176934
• PubChem ID: 54857264
• Update Time: 2025-08-04

(1-Amino-2-methylcyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-amino-2-methylcyclohexyl)methanol
• starbld0041356
• (1-amino-2-methylcyclohexyl)methanol hydrochloride
• (1-Amino-2-methylcyclohexyl)methanol

• MDL： MFCD12827123
• Inchi： 1S/C8H17NO/c1-7-4-2-3-5-8(7,9)6-10/h7,10H,2-6,9H2,1H3
• InChI Key： URNONLWPYLPJGZ-UHFFFAOYSA-N
• SMILES： OCC1(CCCCC1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2

Additional information on (1-Amino-2-methylcyclohexyl)methanol

Comprehensive Overview of (1-Amino-2-methylcyclohexyl)methanol (CAS No. 1178017-92-9): Properties, Applications, and Industry Insights

(1-Amino-2-methylcyclohexyl)methanol (CAS No. 1178017-92-9) is a specialized organic compound with a unique cyclohexane backbone, featuring both amino and hydroxyl functional groups. This structural combination makes it a versatile intermediate in pharmaceutical synthesis, agrochemical development, and advanced material science. The compound's molecular formula and stereochemistry contribute to its reactivity, enabling applications in asymmetric catalysis and chiral resolution processes. Researchers increasingly focus on its potential in drug discovery, particularly for CNS-targeting molecules due to its ability to cross the blood-brain barrier.

In recent years, the demand for custom synthesis of pharmaceutical intermediates like (1-Amino-2-methylcyclohexyl)methanol has surged, driven by the growing need for precision medicine and personalized therapeutics. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, especially when this compound serves as a building block for bioactive molecules. The compound's solubility profile (moderate in polar solvents) and thermal stability (decomposition above 200°C) make it suitable for various reaction conditions, a topic frequently searched in process chemistry forums.

From an industrial perspective, scale-up challenges for CAS No. 1178017-92-9 production often dominate technical discussions. Optimization of reductive amination protocols and green chemistry approaches (e.g., catalytic hydrogenation) are key focus areas, aligning with the pharmaceutical industry's push toward sustainable manufacturing. The compound's regioselectivity in nucleophilic reactions also makes it valuable for constructing complex heterocycles, a hot topic in medicinal chemistry research.

Emerging applications include its use in ligand design for transition metal catalysts and as a precursor for functionalized polymers. These developments respond to market needs for high-performance materials in electronics and biomedical engineering. Safety data sheets emphasize standard organic compound handling procedures, with no unusual toxicity concerns reported at laboratory scales. The compound's storage stability under inert atmospheres and its compatibility with common protecting groups are frequently addressed in synthetic methodology publications.

Patent analysis reveals growing intellectual property activity around derivatives of (1-Amino-2-methylcyclohexyl)methanol, particularly in kinase inhibitor formulations and neuroprotective agents. This correlates with increased searches for small molecule modulators of biological targets. The compound's cLogP value (estimated 0.8-1.2) and hydrogen bond donor/acceptor count make it attractive for lead optimization in drug development pipelines, a subject of numerous webinars and industry white papers.

Quality standards for CAS No. 1178017-92-9 typically require ≥98% purity by GC-MS analysis, with strict controls on isomeric impurities. Suppliers increasingly provide certificates of analysis with detailed spectroscopic data, responding to regulatory demands in GMP applications. The compound's crystalline form under specific conditions has prompted investigations into polymorphism effects on bioavailability—a trending topic in preformulation studies.

Environmental considerations include the compound's biodegradability profile and ecotoxicological impact, areas gaining attention in ESG-focused research. Computational chemistry studies utilizing molecular docking simulations suggest potential interactions with biological targets, making this compound a subject of in silico screening initiatives. These interdisciplinary applications demonstrate how (1-Amino-2-methylcyclohexyl)methanol bridges traditional organic chemistry with cutting-edge biotechnology innovations.